Diethyl 4-(1,3-benzodioxol-5-yl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate

• Molecular Formula: C30H31NO8
• Molecular Weight: 533.6 g/mol
• IUPAC Name: diethyl 4-(1,3-benzodioxol-5-yl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C30H31NO8/c1-5-36-29(33)24-16(3)31-21-14-20(17-7-10-19(35-4)11-8-17)26(30(34)37-6-2)28(32)27(21)25(24)18-9-12-22-23(13-18)39-15-38-22/h7-13,20,25-26,31H,5-6,14-15H2,1-4H3
• InChI Key: MQHVDURGGQHDIJ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CC4=C(C=C3)OCO4)C5=CC=C(C=C5)OC

Description

Diethyl 4-(1,3-benzodioxol-5-yl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate, also known as PQQ-2 or PQQ derivative, is a novel compound with a unique structure that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Diethyl 4-(1,3-benzodioxol-5-yl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is not fully understood, but it is believed to be mediated through its interaction with enzymes and cellular signaling pathways. Diethyl 4-(1,3-benzodioxol-5-yl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to activate the Nrf2 signaling pathway, which regulates the expression of antioxidant and detoxification enzymes, and to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation.
Biochemical and physiological effects:
Diethyl 4-(1,3-benzodioxol-5-yl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to have several biochemical and physiological effects, including the promotion of mitochondrial biogenesis, the enhancement of energy metabolism, the modulation of cellular signaling pathways, and the regulation of gene expression. Diethyl 4-(1,3-benzodioxol-5-yl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has also been shown to reduce oxidative stress and inflammation, which are implicated in the pathogenesis of several diseases.

Advantages and Limitations for Lab Experiments

Diethyl 4-(1,3-benzodioxol-5-yl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has several advantages for lab experiments, including its stability, solubility, and low toxicity. However, Diethyl 4-(1,3-benzodioxol-5-yl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is relatively expensive, which may limit its use in large-scale experiments. Additionally, Diethyl 4-(1,3-benzodioxol-5-yl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has a complex structure, which may make it difficult to synthesize and analyze.

Future Directions

There are several future directions for Diethyl 4-(1,3-benzodioxol-5-yl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate research, including the development of new synthetic methods, the investigation of its potential therapeutic applications in various diseases, and the exploration of its applications in material science. Additionally, further studies are needed to elucidate the mechanism of action of Diethyl 4-(1,3-benzodioxol-5-yl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate and to identify its molecular targets.

Synthesis Methods

Diethyl 4-(1,3-benzodioxol-5-yl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is synthesized through a multistep process, which involves the reaction of 4-methoxyphenylacetonitrile with 1,3-benzodioxole-5-carboxaldehyde to form the intermediate 4-(1,3-benzodioxol-5-yl)-3-methoxyphenylacetonitrile. The intermediate is then subjected to a series of reactions that include reduction, esterification, and cyclization to yield Diethyl 4-(1,3-benzodioxol-5-yl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate.

Scientific Research Applications

Diethyl 4-(1,3-benzodioxol-5-yl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been extensively studied for its potential applications in various fields, including medicine, biochemistry, and material science. In medicine, Diethyl 4-(1,3-benzodioxol-5-yl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to have neuroprotective, antioxidant, and anti-inflammatory properties, making it a potential therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's diseases. In biochemistry, Diethyl 4-(1,3-benzodioxol-5-yl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to act as a cofactor for several enzymes, including dehydrogenases and oxidases, which play important roles in energy metabolism. In material science, Diethyl 4-(1,3-benzodioxol-5-yl)-7-(4-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been used as a building block for the synthesis of functional materials, such as metal-organic frameworks and coordination polymers.